2-[5-(5-Methyl-4-isoxazolyl)-1,3-thiazol-2-yl]pyridine

• IUPAC Name: 5-methyl-4-(2-pyridin-2-yl-1,3-thiazol-5-yl)-1,2-oxazole
• InChI: InChI=1S/C12H9N3OS/c1-8-9(6-15-16-8)11-7-14-12(17-11)10-4-2-3-5-13-10/h2-7H,1H3
• InChI Key: HUGIZHZVOJWFEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C2=CN=C(S2)C3=CC=CC=N3
• Molecular Formula: C12H9N3OS
• Molecular Weight: 243.29 g/mol

Description

“2-[5-(5-Methyl-4-isoxazolyl)-1,3-thiazol-2-yl]pyridine” is a chemical compound that contains an isoxazole ring. Isoxazole is an electron-rich azole with an oxygen atom next to the nitrogen. Isoxazolyl is the univalent functional group derived from isoxazole.

Synthesis Analysis

The synthesis of isoxazole can be achieved via a variety of methods. Examples include a 1,3-dipolar cycloaddition of nitrile oxides with alkynes, or the reaction of hydroxylamine with 1,3-diketones or derivatives of propiolic acid.

Molecular Structure Analysis

Isoxazole is a five-membered heterocyclic compound containing one oxygen atom and one nitrogen atom at adjacent positions. The structure of “2-[5-(5-Methyl-4-isoxazolyl)-1,3-thiazol-2-yl]pyridine” would include this isoxazole ring along with a thiazole ring and a pyridine ring.

Chemical Reactions Analysis

The isoxazole ring tends to collapse under UV irradiation, rearranging to oxazole through an azirine intermediate. The azirine intermediate can react with nucleophiles, especially carboxylic acids.

Scientific Research Applications

Photochromic Materials

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Fluorescence Switching

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Optical Recording

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Antifungal Activities

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Biological Activities

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Drug Development

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Mechanism of Action

Target of Action

The compound “2-[5-(5-Methyl-4-isoxazolyl)-1,3-thiazol-2-yl]pyridine” is a derivative of isoxazole . Isoxazole derivatives have been found to exhibit a wide spectrum of biological activities and therapeutic potential . They have been reported to act as analgesics, anti-inflammatory agents, anticancer agents, antimicrobials, antivirals, anticonvulsants, antidepressants, and immunosuppressants . .

Mode of Action

The mode of action of isoxazole derivatives can vary depending on the specific derivative and its target. For instance, some isoxazole derivatives have been found to inhibit COX-1, a key enzyme involved in inflammation and pain . .

Biochemical Pathways

Isoxazole derivatives can affect various biochemical pathways depending on their specific targets. For instance, COX-1 inhibitors can affect the arachidonic acid pathway, leading to reduced production of prostaglandins and other inflammatory mediators . .

Result of Action

The result of a compound’s action at the molecular and cellular level can vary depending on its specific targets and mode of action. For instance, COX-1 inhibitors can reduce inflammation and pain by decreasing the production of inflammatory mediators . .